N-Butyl-1-(4-fluorobenzoyl)piperidine-4-carboxamide

• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol
• IUPAC Name: N-butyl-1-(4-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H23FN2O2/c1-2-3-10-19-16(21)13-8-11-20(12-9-13)17(22)14-4-6-15(18)7-5-14/h4-7,13H,2-3,8-12H2,1H3,(H,19,21)
• InChI Key: UNBWRILCBCLQRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1CCN(CC1)C(=O)C2=CC=C(C=C2)F

Description

N-Butyl-1-(4-fluorobenzoyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H23FN2O2 and its molecular weight is 306.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(4-Fluorobenzoyl)piperidine-4-carboxylic acid (8.79 g, 35.0 mmol) is dissolved in methylene chloride (75 mL) at 0° C., and dimethylformamide (0.20 mL) and oxalyl chloride (4.9 g, 39 mmol) are added. The mixture is stirred at room temperature for 2 hr. In a second flask, butylamine (2.6 g, 35 mmol) and potassium carbonate (9.67 g, 75.4 mmol) are dissolved in water (100 mL) and methylene chloride (200 mL) at 0° C. The first mixture is added to the second dropwise over 45 min, and the mixture is stirred at 0° C. for 2 hr. The organic phase is separated, washed twice with saturated sodium bicarbonate, twice with 1N HCl, dried over magnesium sulfate, and evaporated. Recrystallization from ethyl acetate-hexane affords the title compound.